4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C13H13BrClN3O
• Molecular Weight: 342.62 g/mol
• IUPAC Name: 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13BrClN3O/c1-7-4-5-9(15)6-10(7)16-13(19)12-11(14)8(2)17-18(12)3/h4-6H,1-3H3,(H,16,19)
• InChI Key: UFYDJKJHXCKLPL-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=C(C(=NN2C)C)Br

Description

4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in inflammation, pain, and tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide have been investigated in various studies. This compound has been shown to reduce the levels of various pro-inflammatory cytokines and chemokines. It has also been found to inhibit the activity of various enzymes such as COX-2 and MMPs that are involved in inflammation and tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. One of the possible directions is to investigate its potential in the treatment of other diseases such as multiple sclerosis, diabetes, and cardiovascular diseases. Another direction is to optimize the synthesis method of this compound to improve its yield and purity. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects.
In conclusion, 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been carried out using different methods. One of the common methods involves the reaction of 5-chloro-2-methylbenzoyl chloride with 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxamide in the presence of a base. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and so on.

Scientific Research Applications

The potential therapeutic applications of 4-bromo-N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide have been investigated in various scientific research studies. This compound has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have potential in the treatment of various diseases such as cancer, rheumatoid arthritis, and Alzheimer's disease.